6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride
Overview
Description
6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride (6-APC) is an organic compound with a wide range of applications in scientific research. It is a derivative of pyridine and is used as a building block for the synthesis of various compounds. 6-APC has been used in the synthesis of drugs, such as dimethyl fumarate, and has been studied for its potential applications in the treatment of various diseases.
Scientific Research Applications
6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of drugs, such as dimethyl fumarate, which is used to treat multiple sclerosis. This compound has also been studied for its potential applications in the treatment of cancer, inflammation, and neurological disorders. Additionally, this compound has been used as a building block for the synthesis of various other compounds.
Mechanism of Action
The mechanism of action of 6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 has been linked to the anti-inflammatory and anti-cancer effects of this compound. Additionally, this compound may act as an agonist of certain receptors, such as the cannabinoid receptor type 2 (CB2), which has been linked to the anti-inflammatory and anti-cancer effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various animal models. In mice, this compound has been shown to reduce inflammation and tumor growth. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines and to increase the production of anti-inflammatory cytokines. This compound has also been shown to reduce oxidative stress and to protect against neuronal damage.
Advantages and Limitations for Lab Experiments
The main advantage of 6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride is that it is relatively easy to synthesize and is widely available. Additionally, this compound is relatively stable and can be stored for long periods of time. The main limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to predict its effects in different contexts.
Future Directions
The potential future directions for 6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride research include further investigation of its mechanism of action, its effects in different contexts, and its potential applications in the treatment of various diseases. Additionally, further research could be done to identify new compounds that can be synthesized from this compound, as well as to explore its potential uses in drug delivery systems. Finally, further research could be done to investigate the potential side effects of this compound.
Synthesis Methods
6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride can be synthesized from 2-aminopyridine and 3-chloropropionic acid. The two reactants are combined in aqueous solution with a base, such as sodium hydroxide, to form the this compound hydrochloride salt. The reaction is typically carried out at room temperature and the product can be isolated by filtration and crystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(3-aminopropoxy)pyridine-2-carboxylic acid hydrochloride involves the reaction of 2-pyridinecarboxylic acid with 3-aminopropylamine followed by hydrochloric acid treatment.", "Starting Materials": [ "2-pyridinecarboxylic acid", "3-aminopropylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-pyridinecarboxylic acid is dissolved in a suitable solvent such as ethanol or water.", "Step 2: 3-aminopropylamine is added to the solution and the mixture is stirred at room temperature for several hours.", "Step 3: The resulting mixture is then treated with hydrochloric acid to form the hydrochloride salt of the product.", "Step 4: The product is isolated by filtration, washed with a suitable solvent, and dried under vacuum." ] } | |
| 2758001-85-1 | |
Molecular Formula |
C9H13ClN2O3 |
Molecular Weight |
232.7 |
Purity |
95 |
Origin of Product |
United States |
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